5-(4-Cyclohexylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(4-cyclohexylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C12H21N5S/c13-11-14-15-12(18-11)17-8-6-16(7-9-17)10-4-2-1-3-5-10/h10H,1-9H2,(H2,13,14)
• InChI Key: RPYJEAHQWAHERC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2)C3=NN=C(S3)N
• Molecular Formula: C12H21N5S
• Molecular Weight: 267.40 g/mol

Description

5-(4-Cyclohexylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine (5-CHPTD) is a synthetic compound with a wide range of applications in scientific research. It is a cyclic amine derivative of a piperazine and a thiadiazole, and it has been used in a variety of laboratory experiments for its unique properties.

Mechanism of Action

Target of Action

The primary target of 5-(4-Cyclohexylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine is the thrombopoietin receptor (c-Mpl) . This receptor plays a crucial role in the production of platelets from megakaryocytes, which are large cells in the bone marrow .

Mode of Action

This compound acts as a thrombopoietin receptor agonist . It binds to the thrombopoietin receptor and stimulates the proliferation and differentiation of megakaryocytes from bone marrow progenitor cells . This results in an increased production of platelets .

Biochemical Pathways

The activation of the thrombopoietin receptor by this compound leads to the stimulation of the JAK-STAT signaling pathway . This pathway is crucial for cell growth, differentiation, and survival . The activation of this pathway results in the production of more platelets from megakaryocytes .

Pharmacokinetics

It is known that the compound isorally bioavailable . This means that it can be taken by mouth and absorbed into the body to exert its effects .

Result of Action

The result of the action of this compound is an increase in the number of platelets . This increase in platelets can help to reduce the risk of bleeding, particularly in patients with thrombocytopenia, a condition characterized by low platelet counts .

Advantages and Limitations for Lab Experiments

The main advantage of 5-(4-Cyclohexylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine for lab experiments is that it is a selective inhibitor of MAO, which makes it useful for the study of dopamine and other neurotransmitters. Additionally, this compound has been found to have anti-inflammatory and anti-cancer effects, which makes it useful for studying these conditions. However, this compound is not without its limitations. It is not yet fully understood how this compound works, and its effects may vary depending on the dosage and the individual.

Future Directions

There are a variety of potential future directions for 5-(4-Cyclohexylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine research. One potential direction is to further study the mechanism of action of this compound and its effects on the brain. Additionally, further research could be done to explore the potential therapeutic applications of this compound, such as its use as an antidepressant or an anti-inflammatory. Finally, further research could be done to explore the potential toxic effects of this compound, as well as its potential for drug interactions.

Scientific Research Applications

5-(4-Cyclohexylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine has been used in a variety of scientific research applications. It has been used as a selective inhibitor of the enzyme monoamine oxidase (MAO). It has also been used in the study of dopamine and other neurotransmitters, as well as in the study of neurodegenerative diseases such as Alzheimer’s and Parkinson’s. It has also been used in the study of inflammation, as well as in the study of cancer.

Biochemical Analysis

Biochemical Properties

5-(4-Cyclohexylpiperazin-1-yl)-1,3,4-thiadiazol-2-amine plays a significant role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It has been observed to interact with sigma-2 receptors, which are involved in cell proliferation and apoptosis. The nature of these interactions includes binding to the receptor sites, leading to modulation of receptor activity and subsequent downstream effects on cellular signaling pathways .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been shown to affect the migration and invasion of cancer cells, leading to reduced tumor growth in certain models . Additionally, it can induce apoptotic cell death in specific cell lines, highlighting its potential as a therapeutic agent .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. It binds to sigma-2 receptors, leading to the activation of downstream signaling pathways that regulate cell proliferation and apoptosis . This binding interaction is crucial for its role in modulating cellular responses and influencing gene expression patterns.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions, but its efficacy may decrease over time due to degradation . Long-term exposure to the compound has been associated with sustained effects on cellular processes, including prolonged inhibition of cell proliferation and induction of apoptosis .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it has been observed to repress cell migration and invasion, while higher doses can induce apoptotic cell death . Threshold effects have been noted, where a minimum effective dose is required to achieve significant biological effects. At high doses, toxic or adverse effects may occur, necessitating careful dosage optimization in therapeutic applications .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. It has been shown to affect metabolic flux and alter metabolite levels in cells . The compound’s metabolism involves enzymatic reactions that modify its structure, leading to the formation of active or inactive metabolites. These metabolic pathways are crucial for understanding its pharmacokinetics and potential therapeutic applications .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions influence its localization and accumulation in specific cellular compartments . The compound’s distribution is essential for its biological activity, as it determines the concentration of the active compound at the target sites. Understanding its transport mechanisms is vital for optimizing its therapeutic efficacy .

Subcellular Localization

The subcellular localization of this compound plays a critical role in its activity and function. It has been observed to localize in the endoplasmic reticulum and lysosomes, where it exerts its effects on cellular processes . Targeting signals and post-translational modifications direct the compound to specific compartments, influencing its interactions with biomolecules and its overall biological activity . Understanding its subcellular localization is essential for elucidating its mechanism of action and potential therapeutic applications.